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Abstract

3,4-Difluoroaniline, a halogenated aromatic amine, is a pivotal building block in modern
synthetic chemistry. Its unique electronic properties, conferred by the two fluorine atoms on the
benzene ring, make it a valuable precursor in the development of pharmaceuticals,
agrochemicals, and advanced materials. This technical guide provides an in-depth overview of
3,4-Difluoroaniline, encompassing its chemical and physical properties, safety and handling
protocols, common applications, and detailed experimental methodologies.

Chemical and Physical Properties

3,4-Difluoroaniline is a versatile chemical intermediate with the CAS number 3863-11-4.[1][2]
[3] It typically appears as a light yellow to yellow powder or liquid, depending on the ambient
temperature.[1][2] The presence of fluorine atoms significantly influences its reactivity and
solubility, making it a crucial component in the synthesis of complex organic molecules.[1][4]

Table 1: Physicochemical Properties of 3,4-Difluoroaniline
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Property Value Reference

CAS Number 3863-11-4 [L12][31[5]

Molecular Formula CeHsF2N [11[2][3]

Molecular Weight 129.11 g/mol [11[31[5]
Light yellow to yellow powder

Appearance or lump; clear yellow to straw [11[2][6]
liquid after melting

Melting Point 22 °C [1][2]

Boiling Point 77 °C at 7 mmHg [11I5161[7]

Density 1.302 g/mL at 25 °C 21151161171

Refractive Index n20/D 1.513 [21[5116]1[7]

Flash Point 85 °C (185 °F) - closed cup [2][5]

Table 2: Chemical ldentifiers for 3,4-Difluoroaniline

Identifier Value Reference

IUPAC Name 3,4-difluoroaniline [3]

s 3,4-Difluorobenzenamine, GBIl

nonyms
ynony Aniline, 3,4-difluoro-

INChl=1S/C6H5F2N/c7-5-2-1-

InChl [31[7]
4(9)3-6(5)8/h1-3H,9H2
AXNUZKSSQHTNPZ-

InChiKey [31[7]
UHFFFAOYSA-N

SMILES Nclccc(F)c(F)cl [7]

EC Number 223-381-7 [31[5]

PubChem CID 77469 [1][3]
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Safety and Handling

3,4-Difluoroaniline is considered a hazardous substance and requires careful handling in a
laboratory setting. It is harmful if swallowed or inhaled and causes skin and serious eye
irritation.[3][8][9] Appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat, should be worn at all times. Work should be conducted in a well-
ventilated area or under a fume hood.[9]

Table 3: GHS Hazard and Precautionary Statements for 3,4-Difluoroaniline
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Classification

Code

Statement Reference

Hazard Statements

H302

Harmful if swallowed

[3][5]

H315 Causes skin irritation [31[5]
Causes serious eye
H319 N [31[5]
irritation
H332 Harmful if inhaled [319]
May cause respirato
H335 o Y _ P Y [5]
irritation
) Avoid breathing
Precautionary ]
P261 dust/fume/gas/mistiva  [5][9]
Statements
pors/spray
Do not eat, drink or
P270 smoke when using [519]
this product
Wear protective
gloves/protective
P280 clothing/eye [10]
protection/face
protection
IF SWALLOWED: Call
a POISON
P301 + P312 _ [9]
CENTER/doctor if you
feel unwell
IF ON SKIN: Wash
P302 + P352 ) [9]
with plenty of water
P305 + P351 + P338 IF IN EYES: Rinse [5]
cautiously with water
for several minutes.
Remove contact
lenses, if present and
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Applications in Research and Development

The presence of fluorine atoms in 3,4-difluoroaniline enhances the metabolic stability and
binding affinity of molecules, making it a sought-after intermediate in drug discovery and
agrochemical synthesis.

e Pharmaceuticals: It serves as a crucial starting material for the synthesis of various
pharmaceuticals, particularly quinolone antibacterials and drugs targeting neurological
disorders.[1][11]

e Agrochemicals: This compound is utilized in the formulation of potent herbicides and
fungicides, contributing to improved crop protection.[1]

» Dyes and Pigments: 3,4-Difluoroaniline is a key component in the manufacturing of certain
dyes, imparting desirable properties to the final products.[1][4]

o Materials Science: It is explored in the development of advanced fluorinated polymers and
coatings with enhanced chemical resistance and durability.[1][4]

Experimental Protocols
Synthesis of 3,4-Difluoroaniline from 3,4-
Difluoronitrobenzene

A common laboratory-scale synthesis involves the reduction of 3,4-difluoronitrobenzene.

Materials:

3,4-difluoronitrobenzene

Toluene

Palladium on carbon (Pd/C) catalyst

Hydrogen gas
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e Autoclave

 Filtration apparatus (e.g., Hyflow bed)
» Rotary evaporator

Procedure:

e Charge an autoclave with 200.0 g of 3,4-difluoronitrobenzene, 600.0 mL of toluene, and 12.0
g of Pd/C catalyst at a temperature between 25 °C and 35 °C.[6]

« Introduce hydrogen gas into the reaction system, maintaining a pressure between 2.0 and
6.0 kg/cm 2,

e Conduct the reaction at 25 °C to 35 °C for 3 to 4 hours.[6]

« Monitor the reaction progress using thin-layer chromatography (TLC) to confirm the complete
consumption of the starting material.[6]

e Upon completion, depressurize the autoclave and unload the reaction mixture.
« Filter the mixture through a Hyflow bed and wash the filter cake with 200.0 mL of toluene.[6]

o Collect the filtrate and remove the solvent by vacuum distillation at a temperature below 50
°C to yield crude 3,4-difluoroaniline.[6]

e The purity of the final product can be assessed by high-performance liquid chromatography
(HPLC).[6]

Start Materials:
3,4-Difluoronitrobenzene
Toluene, Pd/C Catalyst

Filtration
(Hyflow bed)

Final Product:
3,4-Difluoroaniline

Reaction in Autoclave Vacuum Distillation
(25-35°C, 2-6 kglcm? H2) (<50°C)

Click to download full resolution via product page

Caption: Synthesis workflow for 3,4-Difluoroaniline.
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Spectroscopic Characterization

The structural elucidation of 3,4-difluoroaniline and its derivatives relies on various

spectroscopic technigues.

Table 4: Spectroscopic Data for 3,4-Difluoroaniline

Technique Key Observations Reference
Spectral data available in

1H NMR _ [12][13]
CDCls solution.
Chemical shifts recorded in

13C NMR _ [12]
CDCls solution.
Spectra recorded in the 4000—

FT-IR ) [12]
400 cm~1 region.
Spectra recorded in the 3500—

FT-Raman ] [12]
10 cm~1 region.
Fragmentation patterns have

Mass Spectrometry (GC-MS) [31[12]
been analyzed.
Absorption spectra recorded in

UV-Vis ethanol and water in the 200- [12]

400 nm range.

Experimental Workflow for Spectroscopic Analysis:
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Caption: Workflow for spectroscopic analysis.

Biological Degradation

Research has shown that 3,4-difluoroaniline can be degraded by certain microorganisms
under aerobic conditions. For instance, Pseudomonas fluorescens has been shown to degrade
this compound, a process that involves defluorination and cleavage of the aromatic ring.[14]
[15] Such studies are crucial for understanding the environmental fate of this and similar
halogenated compounds.

Conclusion

3,4-Difluoroaniline is a compound of significant interest in both academic research and
industrial applications. Its synthesis, reactivity, and incorporation into larger molecules are well-
documented. A thorough understanding of its properties and handling requirements is essential
for its safe and effective use in the development of novel pharmaceuticals, agrochemicals, and
materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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